Cas no 2171845-86-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid)

3-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid is a specialized synthetic intermediate primarily used in peptide chemistry and pharmaceutical research. Its key structural features include a fluorenylmethoxycarbonyl (Fmoc) protecting group, which enhances solubility and facilitates selective deprotection under mild basic conditions, and an iodobenzoic acid moiety, offering versatility for further functionalization via cross-coupling reactions. The cyclopropane backbone contributes to conformational rigidity, making it valuable for designing constrained peptides or bioactive analogs. This compound is particularly advantageous in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and compatibility with orthogonal protection strategies. Its high purity and well-defined reactivity profile ensure reproducible results in complex molecular assemblies.
3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid structure
2171845-86-4 structure
Product Name:3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid
CAS No:2171845-86-4
MF:C27H23IN2O5
MW:582.386399507523
CID:6599243
PubChem ID:165574529
Update Time:2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid
    • 2171845-86-4
    • 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-iodobenzoic acid
    • EN300-1558426
    • Inchi: 1S/C27H23IN2O5/c28-23-10-9-15(26(32)33)12-24(23)30-25(31)21-11-16(21)13-29-27(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,12,16,21-22H,11,13-14H2,(H,29,34)(H,30,31)(H,32,33)
    • InChI Key: GGPYBIHVDUOIGN-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C(=O)O)C=C1NC(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 582.06517g/mol
  • Monoisotopic Mass: 582.06517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid Pricemore >>

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Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid

Comprehensive Analysis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid (CAS No. 2171845-86-4)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid (CAS No. 2171845-86-4) is a highly specialized organic intermediate with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an iodobenzoic acid moiety, makes it a valuable building block for drug discovery and bioconjugation. Researchers are increasingly interested in this compound due to its role in targeted drug delivery and proteomics, aligning with current trends in precision medicine and biomarker development.

One of the most searched questions in chemical databases revolves around the synthetic pathways and purification methods for Fmoc-protected compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid. This compound is typically synthesized via solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology labs. Its iodo-substituted aromatic ring allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira reactions, which are hot topics in organic chemistry forums and AI-driven drug design platforms.

From a structural-activity relationship (SAR) perspective, the cyclopropane segment in this molecule enhances metabolic stability, a feature highly sought after in small-molecule therapeutics. Recent publications highlight its potential in cancer research, particularly in designing kinase inhibitors and protein degraders like PROTACs. The Fmoc group ensures compatibility with automated peptide synthesizers, addressing the growing demand for high-throughput screening solutions in biopharmaceutical pipelines.

Storage and handling of CAS No. 2171845-86-4 require attention to light sensitivity (due to the iodoarene group) and moisture control (to preserve the carboxylic acid functionality). These practical considerations are frequently discussed in research chemical communities, alongside HPLC purification tips. Notably, the compound’s MSDS data emphasizes standard lab safety protocols, avoiding any hazardous classifications that restrict its use in academic and industrial settings.

In the context of SEO optimization, this article targets key phrases like "Fmoc-protected iodobenzoic acid derivatives", "applications of CAS 2171845-86-4 in drug discovery", and "cyclopropane-containing peptide linkers". These terms reflect trending searches in Google Scholar and PubMed, where scientists seek structure-activity insights for next-generation therapeutics. By integrating these long-tail keywords, the content aligns with both academic and industrial user intent.

Future directions for 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-iodobenzoic acid may involve nanocarrier functionalization for theranostic applications, a niche explored in recent ACS Nano publications. Its radiopaque iodine atom also opens doors for imaging probe development, merging chemical biology with diagnostic innovation—a crossover topic dominating scientific conferences in 2023–2024.

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